Cas no 220497-93-8 (rac-(3aR,4S,6R,6aS)-6-{(tert-butoxy)carbonylamino}-2,2-dimethyl-hexahydrocyclopentad1,3dioxole-4-carboxylic acid)

• Product Name: rac-(3aR,4S,6R,6aS)-6-{(tert-butoxy)carbonylamino}-2,2-dimethyl-hexahydrocyclopentad1,3dioxole-4-carboxylic acid
• CAS No: 220497-93-8
• MF: C₉H₁₅NO₄
• MW: 201.219702959061
• CID: 279795
• PubChem ID: 11887842
• Update Time: 2025-04-19

rac-(3aR,4S,6R,6aS)-6-{(tert-butoxy)carbonylamino}-2,2-dimethyl-hexahydrocyclopentad1,3dioxole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4H-Cyclopenta-1,3-dioxole-4-carboxylicacid, 6-[[(1,1-dimethylethoxy)carbonyl]amino]tetrahydro-2,2-dimethyl-,(3aR,4S,6R,6aS)-
• (1S,3R,4S,6R)-N-BOC-6-Amino-2,2-dimethyltetrahydrocyclopenta[1.3]dioxole-4-carb.acid
• (1S,3R,4S,6R)-N-Boc-6-amino-2,2-dimethyl-tetrahydrocyclopenta[1.3]dioxole-4-carboxylic acid
• 4H-Cyclopenta-1,3-dioxole-4-carboxylicacid, 6-[[(1,1-dimethylethoxy)carbonyl]amino]tetrahydro-...
• NULL
• rac-(3aR,4S,6R,6aS)-6-{(tert-butoxy)carbonylamino}-2,2-dimethyl-hexahydrocyclopentad1,3dioxole-4-carboxylic acid
• 220497-93-8
• BP-10233
• (1S,3R,4S,6R)-N-BOC-6-AMINO-2,2-DIMETHYLTETRAHYDROCYCLOPENTA[1.3]DIOXOLE-4-CARBACID
• (3aS,4S,6R,6aS)-6-Amino-2,2-dimethyltetrahydro-2H,3aH-cyclopenta[d][1,3]dioxole-4-carboxylic acid
• (1S,3R,4S,6R)-N-BOC-6-AMINO-2,2-DIMETHYLTETRAHYDROCYCLOPENTA[1.3]DIOXOLE-4-CARB ACID
• (3aS, 4R, 6S, 6aS)-4-amino-2, 2-dimethyl-4, 5, 6, 6a-tetrahydro-3aH-cyclopenta[d][1, 3]dioxole-6-carboxylic acid
• (1S,3R,4S,6R)-N-Boc-6-amino-2,2-dimethyltetrahydrocyclopenta[1.3]dioxole-4-carb acid, AldrichCPR
• DTXSID40704853

• Inchi： 1S/C9H15NO4/c1-9(2)13-6-4(8(11)12)3-5(10)7(6)14-9/h4-7H,3,10H2,1-2H3,(H,11,12)/t4-,5+,6-,7-/m0/s1
• InChI Key： VVNDXTWUBVAXBA-VZFHVOOUSA-N
• SMILES： O1C(C)(C)O[C@H]2[C@@H](C[C@H](C(=O)O)[C@H]12)N

Computed Properties

• Exact Mass: 201.10000
• Monoisotopic Mass: 300.144712
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• XLogP3: 1.6
• Topological Polar Surface Area: 96.9

Experimental Properties

• Color/Form: White solid
• Density: 1.1638 (rough estimate)
• Boiling Point: 442.47°C (rough estimate)
• Flash Point: 224.9°C
• Refractive Index: 1.5280 (estimate)
• PSA: 81.78000
• LogP: 0.63860
• Solubility: Not available

rac-(3aR,4S,6R,6aS)-6-{(tert-butoxy)carbonylamino}-2,2-dimethyl-hexahydrocyclopentad1,3dioxole-4-carboxylic acid Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives